(2S)-2-(2-Methylphenyl)propan-1-ol
Overview
Description
(2S)-2-(2-Methylphenyl)propan-1-ol is a chiral organic compound that belongs to the family of alcohols. It is also known as alpha-ethylbenzyl alcohol or 2-ethyl-2-phenylpropanol. This compound has a unique structure that makes it useful in various fields, including scientific research.
Mechanism of Action
The mechanism of action of (2S)-2-(2-Methylphenyl)propan-1-ol is not well understood. However, it is believed to act as a chiral auxiliary in various chemical reactions. This compound can also form chiral complexes with metal ions, which can be used in asymmetric catalysis.
Biochemical and Physiological Effects:
(2S)-2-(2-Methylphenyl)propan-1-ol has no known biochemical or physiological effects. However, it is important to note that this compound should be handled with care as it is toxic when ingested or inhaled.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-2-(2-Methylphenyl)propan-1-ol in lab experiments include its high enantiomeric purity, low toxicity, and easy availability. However, the limitations include its high cost and limited solubility in water.
Future Directions
There are several future directions for the use of (2S)-2-(2-Methylphenyl)propan-1-ol in scientific research. One potential direction is the development of new chiral ligands for asymmetric catalysis. Another direction is the use of (2S)-2-(2-Methylphenyl)propan-1-ol in the synthesis of new drugs or agrochemicals. Additionally, this compound can be used as a chiral selector in the development of new chromatography methods.
Synthesis Methods
The synthesis method of (2S)-2-(2-Methylphenyl)propan-1-ol involves the reduction of 2-acetamido-2-phenylpropane using sodium borohydride or lithium aluminum hydride. Another method involves the reaction of 2-methylphenylacetaldehyde with ethylmagnesium bromide followed by hydrolysis. This method yields (2S)-2-(2-Methylphenyl)propan-1-ol with high enantiomeric purity.
Scientific Research Applications
(2S)-2-(2-Methylphenyl)propan-1-ol has various applications in scientific research. It is used as a chiral building block in the synthesis of pharmaceuticals, agrochemicals, and fragrances. This compound is also used as a chiral selector in chromatography and as a solvent in chemical reactions. Moreover, (2S)-2-(2-Methylphenyl)propan-1-ol is used as a reagent in the synthesis of chiral ligands for asymmetric catalysis.
properties
IUPAC Name |
(2S)-2-(2-methylphenyl)propan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O/c1-8-5-3-4-6-10(8)9(2)7-11/h3-6,9,11H,7H2,1-2H3/t9-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXHMWNFNIMXBJK-SECBINFHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1[C@H](C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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